Cas no 92525-50-3 (1-isocyanatocyclopent-1-ene)

• Product Name: 1-isocyanatocyclopent-1-ene
• CAS No: 92525-50-3
• Molecular Formula: C₆H₇NO
• Molecular Weight: 109.125881433487
• CID: 5851395
• PubChem ID: 11815835

1-isocyanatocyclopent-1-ene Properties

Names and Identifiers

• Cyclopentene, 1-isocyanato-
• SCHEMBL8041794
• 92525-50-3
• 1-isocyanatocyclopentene
• EN300-1270487
• 1-isocyanatocyclopent-1-ene

• InChIKey： HFMLPDMBRIECDB-UHFFFAOYSA-N
• Inchi： 1S/C6H7NO/c8-5-7-6-3-1-2-4-6/h3H,1-2,4H2
• SMILES： C1(N=C=O)CCCC=1

Computed Properties

• Exact Mass: 109.052763847g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 109.052763847g/mol
• Heavy Atom Count: 8
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Boiling Point: 148.7±23.0 °C(Predicted)
• Density: 1.06±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates